8-(azepan-1-yl)-7-(2-hydroxy-3-(2-isopropyl-5-methylphenoxy)propyl)-3-methyl-1H-purine-2,6(3H,7H)-dione

Specification

• CAS No.: 941937-44-6
• Molecular Formula: C25H35N5O4
• Molecular Weight: 469.586
• IUPAC Name: 8-(azepan-1-yl)-7-[2-hydroxy-3-(5-methyl-2-propan-2-ylphenoxy)propyl]-3-methylpurine-2,6-dione
• Standard InChI: InChI=1S/C25H35N5O4/c1-16(2)19-10-9-17(3)13-20(19)34-15-18(31)14-30-21-22(28(4)25(33)27-23(21)32)26-24(30)29-11-7-5-6-8-12-29/h9-10,13,16,18,31H,5-8,11-12,14-15H2,1-4H3,(H,27,32,33)
• Standard InChI Key: ZZPDDZOZADUTPK-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C(C)C)OCC(CN2C3=C(N=C2N4CCCCCC4)N(C(=O)NC3=O)C)O

Introduction

8-(azepan-1-yl)-7-(2-hydroxy-3-(2-isopropyl-5-methylphenoxy)propyl)-3-methyl-1H-purine-2,6(3H,7H)-dione is a complex organic compound belonging to the purine family. It features a purine core substituted with various functional groups, including an azepane ring and an isopropyl-5-methylphenoxy group. The molecular formula for this compound is C25H35N5O4, and its molar mass is approximately 483.6 g/mol for a closely related compound, though the exact mass for this specific compound is not provided in the available literature.

Synthesis and Chemical Reactivity

The synthesis of 8-(azepan-1-yl)-7-(2-hydroxy-3-(2-isopropyl-5-methylphenoxy)propyl)-3-methyl-1H-purine-2,6(3H,7H)-dione typically involves multi-step organic synthesis techniques. Common methods include the use of specific reaction conditions such as temperature, solvent choice, and catalysts to optimize yield and purity. Detailed protocols from literature would provide insights into replicating this synthesis effectively.

The chemical reactivity of this compound can be attributed to its functional groups. Potential reactions include those involving the azepane ring and the phenoxy group, which could participate in various chemical transformations.

Biological Activity and Potential Applications

Compounds with similar structures often exhibit activities such as enzyme inhibition or receptor modulation. Further studies would be necessary to elucidate the precise mechanism of action for this specific compound. Its potential applications could span various fields, including pharmacology and organic synthesis, due to its complex structure and potential biological activity.

Research Findings and Future Directions

Research on purine derivatives has shown that these compounds can have significant biological effects, including interactions with adenosine receptors, which play critical roles in cellular processes. While specific data on 8-(azepan-1-yl)-7-(2-hydroxy-3-(2-isopropyl-5-methylphenoxy)propyl)-3-methyl-1H-purine-2,6(3H,7H)-dione is limited, its structural similarity to other biologically active purines suggests potential for further investigation.

Future research should focus on elucidating its pharmacokinetics, toxicity profiles, and potential therapeutic applications. This would involve detailed studies on its metabolic pathways and interactions with biological targets.